Cas no 466-06-8 (Proscillaridin A)

• Product Name: Proscillaridin A
• CAS No: 466-06-8
• MF: C₃₀H₄₂O₈
• MW: 530.649690151215
• MDL: MFCD00214065
• CID: 329133
• Update Time: 2025-04-19

Proscillaridin A Chemical and Physical Properties

Names and Identifiers

• Bufa-4,20,22-trienolide,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-14-hydroxy-,(3b)-
• Proscillaridin A
• PROSCILLARIDIN A(RG)
• Caratol
• cardion
• coratol
• herzo
• proscillaridin
• proscillaridin-A
• proszin
• psc-801
• simeon
• talusin
• urgilan
• Proslladin
• Prostosin
• Proszine
• Protasin
• Purosin-TC
• Sandoscill
• Scillacrist
• Scillarenin 3beta-rhamnoside
• Solestril
• Stellarid
• Talucard
• Tradenal
• Wirnesin
• Caradrin
• Proscillaridine
• Cardiovite
• Procardin
• KC6BL281EN
• Proscillan
• Proscilardyna
• Caradrine
• Procilan
• Carmazon
• Herzo proscillan
• Scillarenin-rhamnose
• Desgluco-transvaalin
• Transvaalin, degluco-
• Proscilardyna [Polish]
• Proscillaridina
• Proscillaridina [DCIT]
• DSSTox_CID_3532
• Scillareni

• MDL： MFCD00214065
• Inchi： 1S/C30H42O8/c1-16-24(32)25(33)26(34)27(37-16)38-19-8-11-28(2)18(14-19)5-6-22-21(28)9-12-29(3)20(10-13-30(22,29)35)17-4-7-23(31)36-15-17/h4,7,14-16,19-22,24-27,32-35H,5-6,8-13H2,1-3H3/t16-,19-,20+,21-,22+,24-,25+,26+,27-,28-,29+,30-/m0/s1
• InChI Key： MYEJFUXQJGHEQK-ALRJYLEOSA-N
• SMILES： O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C=C3CC[C@@H]21)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O

Computed Properties

• Exact Mass: 530.28800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 1070
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 227-230 ºC
• Boiling Point: 530.03°C (rough estimate)
• Refractive Index: 1.4900 (estimate)
• Solubility: Almost insoluble (0.039 g/l) (25 º C),
• PSA: 129.59000
• LogP: 3.01380
• Specific Rotation: D20 -91.5° (CH3OH)

Proscillaridin A Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 28-45
• RTECS：UK6650000
• Hazardous Material Identification：
• Risk Phrases：R25
• Toxicity：LD50 in male, female rats (mg/kg): 56, 76 orally (Goldenthal)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives